Cas no 2229241-37-4 (3-(2,4-difluoro-6-methoxyphenyl)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(2,4-difluoro-6-methoxyphenyl)-1,1,1-trifluoropropan-2-one
• CAS No: 2229241-37-4
• MF: C₁₀H₇F₅O₂
• MW: 254.153400659561
• CID: 6406661
• PubChem ID: 165692995
• Update Time: 2025-05-20

3-(2,4-difluoro-6-methoxyphenyl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-difluoro-6-methoxyphenyl)-1,1,1-trifluoropropan-2-one
• 2229241-37-4
• EN300-1974656

• Inchi： 1S/C10H7F5O2/c1-17-8-3-5(11)2-7(12)6(8)4-9(16)10(13,14)15/h2-3H,4H2,1H3
• InChI Key： MWXASFQAHGYWOW-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1CC(C(F)(F)F)=O)OC)F

Computed Properties

• Exact Mass: 254.03662027g/mol
• Monoisotopic Mass: 254.03662027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(2,4-difluoro-6-methoxyphenyl)-1,1,1-trifluoropropan-2-one

Introduction to 3-(2,4-difluoro-6-methoxyphenyl)-1,1,1-trifluoropropan-2-one (CAS No. 2229241-37-4)

3-(2,4-difluoro-6-methoxyphenyl)-1,1,1-trifluoropropan-2-one is a fluorinated aromatic ketone that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and electronic properties. The compound, identified by the CAS number 2229241-37-4, features a trifluoromethyl group and fluoro substituents on a phenyl ring, which contribute to its distinct reactivity and potential applications in drug discovery and material science. This introduction explores the compound's chemical characteristics, synthetic pathways, and recent advancements in its application within the pharmaceutical industry.

The molecular structure of 3-(2,4-difluoro-6-methoxyphenyl)-1,1,1-trifluoropropan-2-one consists of a benzene ring substituted with fluoro atoms at the 2 and 4 positions and a methoxy group at the 6 position. The presence of these fluorine atoms enhances the compound's lipophilicity and metabolic stability, making it an attractive scaffold for medicinal chemists. Additionally, the ketone functionality at the 1-position provides a reactive site for further derivatization, enabling the synthesis of more complex molecules.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its utility in the development of novel antiviral and anticancer agents. The fluorine atoms in the molecule not only improve pharmacokinetic properties but also influence electronic distributions, which can modulate enzyme interactions. For instance, fluorinated aromatic compounds have been shown to exhibit enhanced binding affinity to target proteins due to their ability to engage in favorable hydrophobic interactions and dipole-dipole interactions.

The synthesis of 3-(2,4-difluoro-6-methoxyphenyl)-1,1,1-trifluoropropan-2-one typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts acylation followed by fluorination and methoxylation steps. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to introduce fluorine substituents with greater precision. These synthetic methodologies are critical for producing sufficient quantities of the compound for both research and industrial applications.

In recent years, computational chemistry has played a pivotal role in understanding the behavior of 3-(2,4-difluoro-6-methoxyphenyl)-1,1,1-trifluoropropan-2-one. Molecular modeling studies have revealed insights into its interaction with biological targets, providing a rational basis for designing more potent derivatives. For example, virtual screening techniques have been used to identify lead compounds based on their predicted binding affinities to enzymes and receptors relevant to diseases such as cancer and inflammation. This approach has accelerated the drug discovery process by allowing researchers to prioritize promising candidates before conducting expensive wet-lab experiments.

The pharmaceutical industry has shown particular interest in fluorinated compounds due to their favorable pharmacological profiles. 3-(2,4-difluoro-6-methoxyphenyl)-1,1,1-trifluoropropan-2-one serves as a valuable building block for creating novel therapeutics that target various diseases. Its structural features make it amenable to modifications that can fine-tune its biological activity. For instance, replacing the ketone group with other functional moieties can alter its pharmacokinetic properties or introduce new sites for biological interaction. Such flexibility underscores its importance as a versatile intermediate in medicinal chemistry.

Moreover, the compound's stability under various conditions makes it suitable for industrial-scale production. Fluorinated molecules are known for their resistance to degradation, which ensures that pharmaceutical products derived from them maintain their efficacy over time. This stability is particularly crucial for formulations intended for long-term use or administration via non-invasive routes. As a result, 3-(2,4-difluoro-6-methoxyphenyl)-1,1,1-trifluoropropan-2-one is being explored as a component in next-generation drug formulations designed to enhance patient compliance and therapeutic outcomes.

Recent research has also highlighted the environmental considerations associated with fluorinated compounds. While these molecules offer significant therapeutic benefits, their persistence in the environment raises concerns about long-term ecological impacts. Efforts are underway to develop greener synthetic routes that minimize waste and reduce reliance on hazardous reagents. By incorporating sustainable practices into the production process of 3-(2,4-difluoro-6-methoxyphenyl)-1,1,1-trifluoropropan-2-one, chemists aim to balance innovation with environmental responsibility.

In conclusion,3-(2,4-difluoro-6-methoxyphenyl)-1,1,1-trifluoropropan-2-one (CAS No. 2229241-37-4) is a multifaceted compound with broad applications in pharmaceutical research and development. Its unique structural features make it an excellent candidate for synthesizing biologically active molecules with improved pharmacokinetic properties. As computational methods and synthetic techniques continue to evolve，this compound will likely remain at the forefront of drug discovery efforts，offering new opportunities for treating complex diseases while adhering to sustainable practices.